Cas no 362702-02-1 ((3alpha,5alpha)-17-oxoestran-3-yl sulfate)

• Product name: (3alpha,5alpha)-17-oxoestran-3-yl sulfate
• CAS No: 362702-02-1
• MF: C₁₈H₂₈O₅S
• MW: 356.47692489624
• CID: 1478735

(3alpha,5alpha)-17-oxoestran-3-yl sulfate Chemical and Physical Properties

Names and Identifiers

• (3α,5α)-17-oxoestran-3-yl sulfate
• estran-17-one, 3-(sulfooxy)-, ion(1-), (3α,5α)-
• LogP
• (3alpha,5alpha)-17-oxoestran-3-yl sulfate
• Estran-17-one, 3-(sulfooxy)-, (3α,5α)-

• Inchi： 1S/C18H28O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h11-16H,2-10H2,1H3,(H,20,21,22)/t11-,12+,13-,14+,15+,16-,18-/m0/s1
• InChI Key： UBURXZNPPNGRDO-CQZDKXCPSA-N
• SMILES： [C@H]1(OS(O)(=O)=O)C[C@@]2([H])[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)CC2

Computed Properties

• Exact Mass: 355.15801

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• PSA: 83.5
• pka: -3.48±0.18(Predicted)